Cas no 57527-74-9 (2-(1-Chloroethyl)-1,4-dimethylbenzene)

• Product Name: 2-(1-Chloroethyl)-1,4-dimethylbenzene
• CAS No: 57527-74-9
• Molecular Formula: C₁₀H₁₃Cl
• Molecular Weight: 168.66322
• MDL: MFCD11186460
• CID: 386133
• PubChem ID: 93700

2-(1-Chloroethyl)-1,4-dimethylbenzene Properties

Names and Identifiers

• 2-(1-chloroethyl)-1,4-dimethyl-benzene
• 2-(1-Chloroethyl)-1,4-dimethylbenzene
• Benzene, 2-(1-chloroethyl)-1,4-dimethyl-
• EINECS 260-793-6
• DTXSID80973061
• SCHEMBL5953148
• 57527-74-9
• 1-(2,5-dimethylphenyl)ethyl chloride
• NS00054119
• 63SCF4S9YV
• EN300-82171
• ZPBVKSBGMQFLMA-UHFFFAOYSA-N

• MDL： MFCD11186460
• InChIKey： ZPBVKSBGMQFLMA-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13Cl/c1-7-4-5-8(2)10(6-7)9(3)11/h4-6,9H,1-3H3
• SMILES： CC1=CC(=C(C=C1)C)C(C)Cl

Computed Properties

• Exact Mass: 168.07069
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 168.070578
• Heavy Atom Count: 11
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0
• Refractive Index: 1.514
• Boiling Point: 227.2°Cat760mmHg
• Flash Point: 89.3°C
• Density: 1.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes